1-Benzyl-4-(2-(N-(4'-(benzylsulfonyl)benzoyl)-N-methylamino)ethyl)piperidine 1-Benzyl-4-(2-(N-(4'-(benzylsulfonyl)benzoyl)-N-methylamino)ethyl)piperidine
Brand Name: Vulcanchem
CAS No.: 113045-24-2
VCID: VC20863977
InChI: InChI=1S/C29H34N2O3S.ClH/c1-30(19-16-24-17-20-31(21-18-24)22-25-8-4-2-5-9-25)29(32)27-12-14-28(15-13-27)35(33,34)23-26-10-6-3-7-11-26;/h2-15,24H,16-23H2,1H3;1H
SMILES: CN(CCC1CCN(CC1)CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)S(=O)(=O)CC4=CC=CC=C4.Cl
Molecular Formula: C29H35ClN2O3S
Molecular Weight: 527.1 g/mol

1-Benzyl-4-(2-(N-(4'-(benzylsulfonyl)benzoyl)-N-methylamino)ethyl)piperidine

CAS No.: 113045-24-2

Cat. No.: VC20863977

Molecular Formula: C29H35ClN2O3S

Molecular Weight: 527.1 g/mol

* For research use only. Not for human or veterinary use.

1-Benzyl-4-(2-(N-(4'-(benzylsulfonyl)benzoyl)-N-methylamino)ethyl)piperidine - 113045-24-2

Specification

CAS No. 113045-24-2
Molecular Formula C29H35ClN2O3S
Molecular Weight 527.1 g/mol
IUPAC Name N-[2-(1-benzylpiperidin-4-yl)ethyl]-4-benzylsulfonyl-N-methylbenzamide;hydrochloride
Standard InChI InChI=1S/C29H34N2O3S.ClH/c1-30(19-16-24-17-20-31(21-18-24)22-25-8-4-2-5-9-25)29(32)27-12-14-28(15-13-27)35(33,34)23-26-10-6-3-7-11-26;/h2-15,24H,16-23H2,1H3;1H
Standard InChI Key PGGCKJQZYSSGNI-UHFFFAOYSA-N
SMILES CN(CCC1CCN(CC1)CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)S(=O)(=O)CC4=CC=CC=C4.Cl
Canonical SMILES CN(CCC1CCN(CC1)CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)S(=O)(=O)CC4=CC=CC=C4.Cl

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